2-bromo-N-(2-chlorophenyl)propanamide

• IUPAC Name: 2-bromo-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C9H9BrClNO/c1-6(10)9(13)12-8-5-3-2-4-7(8)11/h2-6H,1H3,(H,12,13)
• InChI Key: ZFCIPVPEDGFBPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1Cl)Br
• Molecular Formula: C9H9BrClNO
• Molecular Weight: 262.53 g/mol
• CAS No.: 195383-30-3

Description

2-bromo-N-(2-chlorophenyl)propanamide is a useful research compound. Its molecular formula is C9H9BrClNO and its molecular weight is 262.53 g/mol. The purity is usually 95%.
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Scientific Research Applications

Nonlinear Optical Properties

2-bromo-N-(2-chlorophenyl)propanamide has been studied for its potential in nonlinear optical (NLO) materials. Research has shown that it can be synthesized and purified by repeated crystallization, with single crystals grown through the slow evaporation technique. These crystals exhibit transparency and are suitable for characterizing using various techniques, such as UV-Vis, IR, NMR, and powder XRD. Its second harmonic generators (SHG) signal was detected using a fluorescence spectroscope, indicating its potential in electro-optic and NLO applications (Prabhu & Rao, 2001).

Antimicrobial Properties

The compound has been involved in studies focusing on its antibacterial and antifungal properties. Arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragment, which include variations of this compound, have been synthesized and tested for antimicrobial activity. These compounds have shown effectiveness against various bacterial and fungal strains, suggesting their potential as antimicrobial agents (Baranovskyi et al., 2018).

Chemical Synthesis and Structure Analysis

The compound has been a subject in studies related to chemical synthesis and molecular structure analysis. Investigations have been conducted on its synthesis, molecular structure, and properties such as dielectric and optical behavior. These studies involve detailed analysis using techniques like X-ray diffraction, spectroscopy, and computational methods to understand its structural and functional aspects in various applications, including materials science and chemistry (Srinivasan et al., 2006).

Potential in Material Science

In the field of material science, the compound has been utilized in the synthesis of new materials with specific properties. For instance, it has been part of the synthesis of fluorescent ATRP (Atom Transfer Radical Polymerization) initiators in polymerization processes, demonstrating its potential in the development of new polymeric materials with distinct fluorescent properties (Kulai & Mallet-Ladeira, 2016).

Environmental Impact Studies

Environmental studies have included this compound to assess its movement, retention, and impact in ecological systems like paddy-riverine wetlands. Such studies are crucial for understanding the environmental fate and potential ecological risks associated with the use of chemicals in agriculture and other industries (Perera et al., 1999).